5-Chloro-1H-tetrazole-1-acetic acid ethyl ester

• CAS RN: 26476-24-4
• Molecular Formula: C5H7ClN4O2
• Molecular Weight: 190.59 g/mol
• IUPAC Name: ethyl 2-(5-chlorotetrazol-1-yl)acetate
• InChI: InChI=1S/C5H7ClN4O2/c1-2-12-4(11)3-10-5(6)7-8-9-10/h2-3H2,1H3
• InChI Key: FQHBQSCFBCYVDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=NN=N1)Cl

Description

5-Chloro-1H-tetrazole-1-acetic acid ethyl ester is a useful research compound. Its molecular formula is C5H7ClN4O2 and its molecular weight is 190.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 130 g. (1 mole) of ethyl azidoacetate prepared as described in part A and 96 g. (1.56 mole) of cyanogen chloride was heated at a temperature of 125° C. for 20 hours. After the reaction mixture had cooled, the reaction product mixture was dissolved in ethyl acetate, and the solution was filtered and evaporated in vacuo yielding a yellow crystalline mass of product. The yellow crystals were recrystallized from aqueous ethyl alcohol and gave 149 g. (78% yield) of ethyl 5-chloro-1H-tetrazol-1-ylacetate as pale yellow crystals melting at about 57°-60° C.